Cas no 93965-05-0 (2-[(4-Chloro-6-morpholin-4-yl-1,3,5-triazin-2-yl)amino]-5-[[1-(2-chloro-5-sulfophenyl)-3-methyl-5-oxo-4H-pyrazol-4-yl]diazenyl]benzene-1,4-disulfonic acid)
![2-[(4-Chloro-6-morpholin-4-yl-1,3,5-triazin-2-yl)amino]-5-[[1-(2-chloro-5-sulfophenyl)-3-methyl-5-oxo-4H-pyrazol-4-yl]diazenyl]benzene-1,4-disulfonic acid structure](https://www.kuujia.com/scimg/cas/93965-05-0x500.png)
93965-05-0 structure
Product name:2-[(4-Chloro-6-morpholin-4-yl-1,3,5-triazin-2-yl)amino]-5-[[1-(2-chloro-5-sulfophenyl)-3-methyl-5-oxo-4H-pyrazol-4-yl]diazenyl]benzene-1,4-disulfonic acid
CAS No:93965-05-0
MF:C23H21Cl2N9O11S3
MW:766.567538022995
CID:816146
2-[(4-Chloro-6-morpholin-4-yl-1,3,5-triazin-2-yl)amino]-5-[[1-(2-chloro-5-sulfophenyl)-3-methyl-5-oxo-4H-pyrazol-4-yl]diazenyl]benzene-1,4-disulfonic acid Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzenedisulfonicacid,2-[[4-chloro-6-(4-morpholinyl)-1,3,5-triazin-2-yl]amino]-5-[2-[1-(2-chloro-5-sulfophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl]diazenyl]-
- 2-[(4-chloro-6-morpholin-4-yl-1,3,5-triazin-2-yl)amino]-5-[[1-(2-chloro-5-sulfophenyl)-3-methyl-5-oxo-4H-pyrazol-4-yl]diazenyl]benzene-1,4-disulfonic acid
- 2-[[4-chloro-6-morpholino-1,3,5-triazin-2-yl]amino]-5-[[1-(2-chloro-5-sulphophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl]azo]benzene-1,4-disulphonic acid
- 2-((4-Chloro-6-morpholino-1,3,5-triazin-2-yl)amino)-5-((1-(2-chloro-5-sulphophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl)azo)benzene-1,4-disulphonic acid
- 1,4-Benzenedisulfonicacid,2-[[4-chloro-6-(4-morpholinyl)-1,3,5-triazin-2-yl]amino]-5-[2-[1-(2-chloro-5-sulfophenyl)-4,5-dihydro-3-methyl-5-oxo
- 2-[(4-Chloro-6-morpholin-4-yl-1,3,5-triazin-2-yl)amino]-5-[[1-(2-chloro-5-sulfophenyl)-3-methyl-5-oxo-4H-pyrazol-4-yl]diazenyl]benzene-1,4-disulfonic acid
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- Inchi: 1S/C23H21Cl2N9O11S3/c1-11-19(20(35)34(32-11)16-8-12(46(36,37)38)2-3-13(16)24)31-30-15-10-17(47(39,40)41)14(9-18(15)48(42,43)44)26-22-27-21(25)28-23(29-22)33-4-6-45-7-5-33/h2-3,8-10,19H,4-7H2,1H3,(H,36,37,38)(H,39,40,41)(H,42,43,44)(H,26,27,28,29)/b31-30+
- InChI Key: UILLTFJCPXLGON-NVQSTNCTSA-N
- SMILES: ClC1=CC=C(C=C1N1C(C(C(C)=N1)/N=N/C1=CC(=C(C=C1S(=O)(=O)O)NC1=NC(=NC(=N1)N1CCOCC1)Cl)S(=O)(=O)O)=O)S(=O)(=O)O
Computed Properties
- Exact Mass: 764.98997
- Monoisotopic Mass: 764.98997
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 48
- Rotatable Bond Count: 9
- Complexity: 1580
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 309
Experimental Properties
- Density: 1.97
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.816
2-[(4-Chloro-6-morpholin-4-yl-1,3,5-triazin-2-yl)amino]-5-[[1-(2-chloro-5-sulfophenyl)-3-methyl-5-oxo-4H-pyrazol-4-yl]diazenyl]benzene-1,4-disulfonic acid Related Literature
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Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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